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Introduction
Post-stroke depression (PSD) is a common and debilitating neuropsychiatric consequence of

stroke, significantly hindering functional recovery and quality of life. Current antidepressant

therapies often have limited efficacy and delayed onset of action in this patient population.

Emerging evidence suggests that neuroinflammation plays a pivotal role in the pathophysiology

of PSD. Maraviroc, a C-C chemokine receptor type 5 (CCR5) antagonist approved for the

treatment of HIV, has shown promise as a novel therapeutic agent for neurological and

psychiatric disorders due to its anti-inflammatory and neuroprotective properties.[1][2] This

document provides a comprehensive overview of the experimental design for investigating the

therapeutic potential of Maraviroc in PSD, including its mechanism of action, preclinical and

clinical data, and detailed experimental protocols.

Mechanism of Action: Maraviroc is a non-competitive antagonist of the CCR5 receptor, which

is expressed on various immune cells, as well as on neurons, microglia, and astrocytes in the
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brain.[3][4] Following a stroke, the expression of CCR5 and its ligands, such as CCL5

(RANTES), is upregulated, leading to the recruitment of peripheral immune cells into the brain

and the activation of resident microglia.[5] This neuroinflammatory cascade contributes to

secondary brain injury and has been implicated in the development of depressive symptoms.

By blocking the CCR5 receptor, Maraviroc is hypothesized to mitigate neuroinflammation,

reduce microglial activation, and promote neuronal plasticity, thereby alleviating the symptoms

of post-stroke depression.[5][6]

Signaling Pathway of Maraviroc in Post-Stroke
Depression
The proposed mechanism of action for Maraviroc in the context of post-stroke depression

involves the modulation of neuroinflammatory pathways. The following diagram illustrates the

key signaling events.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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